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Compound of Interest

Compound Name: 1,1-Dimethylguanidine sulfate

Cat. No.: B1143327

Essential Safety and Handling Guide for 1,1-
Dimethylguanidine Sulfate

This guide provides critical safety protocols and logistical information for the handling and
disposal of 1,1-Dimethylguanidine sulfate (CAS No. 598-65-2), tailored for research,
scientific, and drug development professionals. The following procedures are compiled from
authoritative safety data sheets to ensure the safe use of this substance in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)

1,1-Dimethylguanidine sulfate is classified with the following hazards:
o Causes skin irritation.[1][2]

o Causes serious eye irritation.[1][2]

o May cause respiratory irritation.[1][2]

Exposure can occur via inhalation, ingestion, or skin/eye contact. Adherence to proper PPE
protocols is mandatory to minimize risk.
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Protection Type

Specific
Requirement

Standard

Rationale

Eye/Face Protection

Safety glasses with
side-shields or

chemical safety

goggles.

ANSI z87.1 (US) or
EN 166 (EU).[1][3][4]

Protects against dust
particles and
splashes, preventing

serious eye irritation.

[1](2]

Chemical-resistant,
impervious gloves.

Nitrile rubber (min.

Prevents skin contact
which can cause
irritation.[1][2] Gloves

Hand Protection ] ] EN 374.[1][5] must be inspected
0.11mm thickness) is
) ] before use and
a suitable material.[4] )
5] disposed of properly.
[11[4]
Laboratory coat or a Protects skin on arms
] chemical-protective and body from
Body Protection N/A

suit.[3][4] Closed-toe

shoes are required.[6]

accidental contact

with the chemical.

Respiratory Protection

For nuisance
exposures or when
dust formation is
likely, use a P95 (US)
or P1 (EU) particle
respirator. For higher-
level protection, use
appropriate respirator
cartridges (e.g.,
OV/AG/P99).[4]

NIOSH (US) or CEN
(EV).[4]

Prevents inhalation of
dust, which may
cause respiratory tract
irritation.[1][2]

Procedural Protocols: Handling, Storage, and

Disposal

Strict adherence to the following step-by-step procedures is essential for safe laboratory

operations.
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2.1 Standard Chemical Handling Protocol

Preparation: Before handling, ensure an eyewash station and safety shower are accessible.
[3] Confirm the work area is well-ventilated, preferably within a chemical fume hood.[1][4]

Don PPE: Put on all required personal protective equipment as detailed in the table above.

Handling: Handle the substance carefully to avoid the formation and dispersion of dust.[1][4]
[5] Avoid all contact with skin, eyes, and clothing.[6] Do not breathe the dust.[5][6]

Post-Handling: Keep the container tightly closed when not in use.[3][7]

Hygiene: Wash hands and any exposed skin thoroughly after handling and before breaks,
eating, drinking, or smoking.[1][4][6]

Doff PPE: Remove PPE carefully, avoiding contamination of skin or personal clothing.
Dispose of single-use items like gloves in accordance with institutional policy.[1]

2.2 Storage Plan

Store in a cool, dry, and well-ventilated area.[3][4]

Keep containers tightly closed to prevent moisture absorption, as the substance can be
hygroscopic.[2][5]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]

Store in a locked-up area or one accessible only to authorized personnel.[2][7]

2.3 Disposal Plan

Chemical Waste: Dispose of unused product and waste material at an approved waste
disposal plant.[2][7] Do not mix with other waste.

Contaminated Packaging: Handle uncleaned containers as you would the product itself.
Dispose of as unused product in accordance with federal, state, and local environmental
regulations.[1]
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Emergency and First Aid Procedures

Immediate response is critical in the event of an exposure or spill.

3.1 First Aid Measures

Exposure Route Immediate Action

Move the person to fresh air. If breathing is
Inhalation difficult or they feel unwell, call a poison center
or doctor.[2][6]

Immediately flush skin with plenty of soap and
) water while removing all contaminated clothing.
Skin Contact
[2][4][6] If skin irritation persists, seek medical

attention.[6]

Immediately rinse cautiously with plenty of water
for at least 15 minutes, holding eyelids open.[1]

Eye Contact [2][6] Remove contact lenses if present and
easy to do.[1][2][6] Continue rinsing. If eye

irritation persists, get medical advice.

Do NOT induce vomiting. Rinse mouth with
) water.[2][6] Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[6]

3.2 Spill Response Protocol

Evacuate: Evacuate non-essential personnel from the spill area.[1]

Ventilate: Ensure the area is well-ventilated.

Protect: Wear all necessary PPE, including respiratory protection.[1] Avoid breathing dust.[1]

Contain: Prevent the spill from entering drains or waterways.[1][4][5][6]
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o Clean-up: Carefully sweep or shovel the spilled material into a suitable, closed, and labeled
container for disposal.[1][3][4][6] Use methods that do not create dust.[3][4][8]

o Decontaminate: Clean the spill area thoroughly.
o Dispose: Dispose of the container and its contents according to the disposal plan.

Visual Workflow Guides

The following diagrams illustrate key procedural workflows for handling 1,1-
Dimethylguanidine sulfate.
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1. Preparation Phase

Verify accessible eyewash
& safety shower

'

Ensure adequate ventilation
(Fume Hood)

'

Gather all required PPE

2. Handlipg Phase

Don PPE:
Gloves, Goggles, Lab Coat,
Respirator (if needed)

Handle chemical carefully
to avoid dust

Keep container closed
when not in use

3. Post-Handling Phase

Store chemical in a cool,
Doff PPE carefully dry, secure location

Wash hands and
exposed skin thoroughly
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Spill Detected

Is the spill large

No

Minor Spill Rgsponse

Don full PPE
(incl. respirator)

Ye

U)

Contain spill
(Prevent entry to drains)

ajor Spill Response

Sweep/shovel into a

: Evacuate the area
sealed waste container

Decontaminate the area Alert emergency response team

Dispose of waste
per protocol

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Exposure Event Occurs

/ Routes of Expdsure & Immediate\AstiQni

Inhalation: Skin Contact: Eye Contact:
Move to fresH air Wash with soap & water Rinse with water for 15 min.
for 15 min. Remove clothing. Remove contact lenses.

Medical Assessment

Do symptoms persist
or are they severe?

Seek immediate
medical attention.
Bring SDS.

o}
Monitor for symptoms
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://biospectra.us/media/jimhdotu/guanidinehydrochloride07242020-sds.pdf
https://www.carlroth.com/medias/SDB-0035-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTgxMjV8YXBwbGljYXRpb24vcGRmfGFEUXdMMmcwTXk4NU1UYzFNalE0TkRNM01qYzRMMU5FUWw4d01ETTFYMDFVWDBWT0xuQmtaZ3xhNWY5OTM3OWQ4NTQwMjFmYzUwYTYwODFlNTEwYTUwMjBkNjU3M2QyNmI5ZTdlOGI5ZThkY2EyMDgyZjhjMWU3
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Guanidine_monobenzoate.pdf
https://www.sigmaaldrich.com/DE/de/sds/sial/27690
https://store.apolloscientific.co.uk/storage/msds/BIMB3002_msds.pdf
https://www.benchchem.com/product/b1143327#personal-protective-equipment-for-handling-1-1-dimethylguanidine-sulfate
https://www.benchchem.com/product/b1143327#personal-protective-equipment-for-handling-1-1-dimethylguanidine-sulfate
https://www.benchchem.com/product/b1143327#personal-protective-equipment-for-handling-1-1-dimethylguanidine-sulfate
https://www.benchchem.com/product/b1143327#personal-protective-equipment-for-handling-1-1-dimethylguanidine-sulfate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1143327?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

